Cas no 112432-96-9 (6-(2-(Trifluoromethyl)phenyl)picolinaldehyde)

• Product Name: 6-(2-(Trifluoromethyl)phenyl)picolinaldehyde
• CAS No: 112432-96-9
• MF: C₁₃H₈F₃NO
• MW: 251.20393371582
• CID: 3167810
• PubChem ID: 20184687
• Update Time: 2025-04-21

6-(2-(Trifluoromethyl)phenyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• AB23893
• 2-Pyridinecarboxaldehyde, 6-[2-(trifluoromethyl)phenyl]-
• SCHEMBL10755091
• DB-213187
• CS-0441224
• 112432-96-9
• 6-(2-(Trifluoromethyl)phenyl)pyridine-2-carbaldehyde
• 6-(2-(TRIFLUOROMETHYL)PHENYL)PICOLINALDEHYDE
• 6-(2-trifluoromethylphenyl)-2-pyridinecarboxaldehyde
• 6-[2-(TRIFLUOROMETHYL)PHENYL]PYRIDINE-2-CARBALDEHYDE
• 6-(2-(Trifluoromethyl)phenyl)picolinaldehyde

• Inchi： 1S/C13H8F3NO/c14-13(15,16)11-6-2-1-5-10(11)12-7-3-4-9(8-18)17-12/h1-8H
• InChI Key： UQGRBLVDXGXUEM-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=CC=C(C=O)N=1)(F)F

Computed Properties

• Exact Mass: 251.05579836Da
• Monoisotopic Mass: 251.05579836Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 30Ų